Cas no 2097924-82-6 (3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide)

3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide
- F6539-2277
- 3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide
- 2097924-82-6
- 3-(2-bromophenyl)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]propanamide
- AKOS040701678
-
- Inchi: 1S/C17H26BrN3O3S/c1-20(2)25(23,24)21-11-9-14(10-12-21)13-19-17(22)8-7-15-5-3-4-6-16(15)18/h3-6,14H,7-13H2,1-2H3,(H,19,22)
- InChI Key: MEBBYTFOKQVLLJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1CCC(NCC1CCN(CC1)S(N(C)C)(=O)=O)=O
Computed Properties
- Exact Mass: 431.08783g/mol
- Monoisotopic Mass: 431.08783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 78.1Ų
3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6539-2277-5mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-10μmol |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-2μmol |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-5μmol |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-25mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-40mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-15mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-3mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-100mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 100mg |
$248.0 | 2023-09-08 | ||
Life Chemicals | F6539-2277-30mg |
3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide |
2097924-82-6 | 30mg |
$119.0 | 2023-09-08 |
3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide Related Literature
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
-
Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
-
Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
-
Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
-
Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
Additional information on 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide
Comprehensive Overview of 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide (CAS No. 2097924-82-6)
The compound 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide (CAS No. 2097924-82-6) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-bromophenyl group and a dimethylsulfamoyl-modified piperidine ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating various conditions.
In recent years, the demand for novel small-molecule compounds like 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's CAS No. 2097924-82-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its structural complexity and functional groups make it a candidate for exploring structure-activity relationships (SAR), a hot topic in drug design.
One of the key features of this compound is its piperidin-4-ylmethyl moiety, which is known to enhance binding affinity to certain biological targets. The inclusion of a dimethylsulfamoyl group further adds to its versatility, as sulfonamide derivatives are widely studied for their bioactive properties. These attributes align with current trends in targeted therapy and precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.
The 2-bromophenyl component of 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide also merits attention. Brominated aromatic compounds are often explored for their electron-withdrawing effects, which can influence the compound's reactivity and interaction with biological systems. This aspect is particularly relevant in the context of enzyme inhibition and receptor modulation, areas that dominate contemporary pharmaceutical research.
From a synthetic perspective, the preparation of CAS No. 2097924-82-6 involves multi-step organic transformations, including amide coupling and sulfonylation reactions. These processes are critical for ensuring the compound's purity and yield, which are essential for reliable research outcomes. The growing interest in green chemistry has also prompted investigations into more sustainable methods for synthesizing such complex molecules.
In the realm of drug discovery, 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide is often discussed alongside other piperidine-based and sulfonamide-containing compounds. These structural motifs are prevalent in FDA-approved drugs, underscoring their therapeutic potential. Researchers are particularly keen on understanding how subtle modifications to the compound's scaffold could enhance its pharmacokinetic properties or reduce potential toxicity.
The compound's CAS No. 2097924-82-6 is also a frequent query in cheminformatics databases, where users seek data on its physicochemical properties, such as solubility, logP, and molecular weight. These parameters are crucial for predicting its behavior in biological systems and optimizing its formulation for potential clinical applications. The integration of machine learning in drug discovery has further amplified the importance of such data, as predictive models rely heavily on accurate input parameters.
Another area of interest is the compound's potential role in neuropharmacology. Piperidine derivatives are known to interact with central nervous system (CNS) targets, and the presence of a dimethylsulfamoyl group could confer additional selectivity. This has led to speculation about its applicability in addressing neurological disorders, a field that continues to attract significant research funding and public attention.
In summary, 3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide (CAS No. 2097924-82-6) represents a fascinating intersection of organic chemistry, medicinal chemistry, and drug discovery. Its structural features and potential applications make it a valuable subject for ongoing and future research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the development of next-generation therapeutics.
2097924-82-6 (3-(2-bromophenyl)-N-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}propanamide) Related Products
- 2034411-70-4(N'-(4-ethoxyphenyl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide)
- 450344-34-0(N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide)
- 1353944-41-8([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)
- 2229343-24-0(3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-methylbutanoic acid)
- 701255-41-6(4-(3-phenyladamantane-1-carbonyl)morpholine)
- 1421453-68-0(1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea)
- 1823582-50-8(2-Hydroxyethyl 1,4-Dioxaspiro[4.5]decane-8-carboxylate)
- 61389-26-2(Lignoceric Acid-d4)
- 2680705-68-2(benzyl N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylcarbamate)
- 929203-04-3(4-(3-pyridinyl)phenylboronic acid pinacol ester)




